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2-Heptanol solubility ethanol diethyl ether

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Heptanol

CAS No.: 543-49-7

Cat. No.: S560084

Solubility and Key Properties

The table below summarizes the basic solubility information and key physical properties of 2-Heptanol from

technical sources.

Property Value | Description

Solubility in Water 3.3g/L[1]

Solubility in Ethanol Soluble [1] [2]

Solubility in Diethyl Ether Soluble [1] [2]

Molecular Formula C7H160 [1] [3]

Molecular Weight 116.20 g-mol~1 [1] [3]

Density 0.817 g-mL~t [1] [2]

Boiling Point 159 °C (318 °F; 432 K) [1] [2]
Melting Point -30.2 °C (-22.4 °F; 243.0 K) [1] [2]
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Experimental Considerations

The search results do not contain detailed experimental protocols for determining the solubility of 2-

Heptanol. When planning laboratory work, consider these general principles and the specific hazards of 2-

Heptanol:

¢ General Solubility Procedure: A standard approach involves the stepwise addition of the solid or
liquid solute (2-Heptanol) to the solvent (e.g., ethanol or diethyl ether) in a controlled temperature
environment, with constant stirring, until no more solute dissolves.

o Safety and Handling: 2-Heptanol is a flammable liquid and can be harmful. Key safety measures
include [4]:

[e]

[e]

o

Personal Protective Equipment (PPE): Use protective gloves and safety goggles.
Ventilation: Use local exhaust or ensure good general ventilation to avoid inhalation of vapors.
Fire Safety: Keep away from open flames and hot surfaces. Its flash point is 71°C [1] [4]. In
case of a fire, use alcohol-resistant foam, dry powder, or carbon dioxide to extinguish.

Health Effects: The substance is irritating to the eyes, respiratory tract, and skin. It can cause
dryness or cracking of the skin with repeated exposure [4].

Experimental Workflow Visualization

The following diagram outlines the general decision-making workflow for a solubility experiment,

incorporating the specific safety considerations for 2-Heptanol.
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Review MSDS for 2-Heptanol
(Flash Point: 71°C, Irritant)

Don Appropriate PPE:
Gloves and Safety Goggles

Setup in Well-Ventilated Area
or Fume Hood

Weigh 2-Heptanol
Prepare Solvent (Ethanol/Diethyl Ether)

Add 2-Heptanol to Solvent
with Constant Stirring

Record Maximum Solute Dissolved
at Stable Temperature

Click to download full resolution via product page

Molecular Structure and Relationships
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This diagram illustrates the chemical structure of 2-Heptanol and its relationship with the solvents

mentioned.

2-Heptanol (C7H160)

Slightly Soluble

Soluble In / Soluble In (33 glL)

Secondary Alcohol

Diethyl Ether (-OH group on carbon 2)

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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